Cas no 54779-85-0 (Benzoyl isothiocyanate, 4-cyano-)

Benzoyl isothiocyanate, 4-cyano- structure
54779-85-0 structure
Product Name:Benzoyl isothiocyanate, 4-cyano-
CAS No:54779-85-0
MF:C9H4N2OS
MW:188.205860137939
CID:1591802
Update Time:2024-09-13

Benzoyl isothiocyanate, 4-cyano- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl isothiocyanate, 4-cyano-
    • Inchi: 1S/C9H4N2OS/c10-5-7-1-3-8(4-2-7)9(12)11-6-13/h1-4H
    • InChI Key: YHOPMABNZKSKRS-UHFFFAOYSA-N
    • SMILES: C(N=C=S)(=O)C1=CC=C(C#N)C=C1

Computed Properties

  • Exact Mass: 188.00452

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 350.9±25.0 °C(Predicted)
  • PSA: 53.22
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